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Compound of Interest

Compound Name: Iron(II) bromide

Cat. No.: B8814574 Get Quote

The safe and compliant disposal of Iron(II) bromide is critical for ensuring the safety of

laboratory personnel and protecting the environment. As a corrosive and hygroscopic

substance, Iron(II) bromide is classified as hazardous waste and must be managed according

to strict regulatory protocols.[1][2] This guide provides detailed, step-by-step procedures for its

proper handling and disposal, tailored for research, scientific, and drug development

professionals.

Immediate Safety and Handling
Before handling Iron(II) bromide, it is essential to be aware of its hazards. It causes severe

skin burns, eye damage, and irritation to the respiratory and gastrointestinal tracts.[3][4][5] It is

also hygroscopic, meaning it readily absorbs moisture from the air.[6]

Personal Protective Equipment (PPE): Always use the following PPE when handling Iron(II)
bromide:

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent any skin exposure.[4]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if dust is generated or exposure limits are exceeded.
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Work Area: Always handle Iron(II) bromide inside a chemical fume hood.[3] Ensure that an

eyewash station and safety shower are located close to the workstation.[1][4]

Step-by-Step Disposal Protocol
Disposal of Iron(II) bromide must adhere to federal, state, and local hazardous waste

regulations.[7] In the United States, this is primarily governed by the Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[2][8][9]

1. Waste Characterization:

Characterize unused Iron(II) bromide and any material contaminated with it as hazardous

waste.

Based on its properties, it falls under the classification of a corrosive solid.[10]

2. Containment and Labeling:

Place the waste material in a designated, suitable, and closed container to await disposal.[5]

The container must be in good condition and not leaking.

Label the container clearly as "Hazardous Waste" and include the specific chemical name:

"Iron(II) Bromide" or "Ferrous Bromide."

3. Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

corrosive materials.[3][11]

Keep it away from incompatible materials such as strong oxidizing agents and strong acids.

[4]

4. Professional Disposal:

Do not dispose of Iron(II) bromide down the drain or in regular trash.[5][7] This material

should not be released into the environment.[6]
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Arrange for disposal through a licensed professional hazardous waste disposal service.[5]

These services are equipped to handle and treat hazardous chemicals according to

regulations.

A recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

5. Spill Management:

In case of a spill, immediately evacuate unnecessary personnel and ensure the area is well-

ventilated.[5][11]

Wearing full PPE, clean up the spill immediately.

Avoid generating dust.[6] Use a vacuum with a high-efficiency particulate absolute (HEPA)

filter or carefully sweep the material.[11]

Place all contaminated materials into a suitable, closed container for disposal as hazardous

waste.[11]

Data Summary: Iron(II) Bromide
The following table summarizes key quantitative and identifying information for Iron(II)
bromide.
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Property Value Source(s)

Chemical Formula FeBr₂

Molecular Weight 215.65 g/mol

Appearance
Dark yellow / White to

yellowish solid
[4][10]

CAS Number 7789-46-0 [3][4][5]

Melting Point 684 °C (1263.2 °F) [4]

Boiling Point 937 °C (1718.6 °F) [4]

Water Solubility 1090 g/L

DOT Hazard Class 8 (Corrosive) [4]

UN Number UN3260 [4][7]

Packing Group III [4]

NFPA Rating
Health: 3, Flammability: 0,

Instability: 1
[5]

Experimental Protocols & Workflows
Disposal Workflow Diagram

The logical flow for the proper disposal of Iron(II) bromide waste is illustrated below. This

process ensures safety and regulatory compliance from waste generation to final disposal.
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Phase 1: At the Bench

Phase 2: Storage & Pickup

Phase 3: Final Disposal

*TSDF: Treatment, Storage, and Disposal Facility

Waste Generation
(Unused FeBr₂ or

Contaminated Material)

Wear Full PPE
(Goggles, Gloves, Lab Coat)

Securely Contain Waste
in a Labeled Container

Store in Designated
Hazardous Waste Area
(Cool, Dry, Ventilated)

Transfer to Storage

Contact Licensed
Waste Disposal Service

Complete Hazardous
Waste Manifest/Paperwork

Professional Transporter
Collects Waste

Schedule Pickup

Transport to Permitted
TSDF*

Final Disposal
(e.g., Incineration)
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Caption: Iron(II) Bromide Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. dnr.mo.gov [dnr.mo.gov]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. fishersci.com [fishersci.com]

5. chemicalbook.com [chemicalbook.com]

6. fishersci.com [fishersci.com]

7. dl.iranchembook.ir [dl.iranchembook.ir]

8. m.youtube.com [m.youtube.com]

9. epa.gov [epa.gov]

10. Ferrous Bromide (iron (II) bromide) MSDS [exporterlabchemicals.com]

11. rprorwxhoilrmj5q.ldycdn.com [rprorwxhoilrmj5q.ldycdn.com]

To cite this document: BenchChem. [Proper Disposal Procedures for Iron(II) Bromide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8814574#iron-ii-bromide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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